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Compound of Interest

Compound Name: Potassium laurate

Cat. No.: B158881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of potassium laurate, the potassium salt of

lauric acid, a 12-carbon chain fatty acid.[1] It serves as a critical anionic surfactant and

emulsifier with diverse applications in research, pharmaceuticals, and various industries.[2][3]

This document details its physicochemical properties, mechanisms of action, experimental

protocols, and safety information to support its use in scientific and drug development contexts.

Core Physicochemical Properties
Potassium laurate is a metal-organic compound, classified as a metallic soap, which is a

metal derivative of a fatty acid.[4] Its amphiphilic nature, possessing a hydrophilic carboxylate

head and a hydrophobic 12-carbon tail, drives its significant interfacial activity.[2]
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Property Value Source(s)

CAS Number 10124-65-9 [1]

Molecular Formula C₁₂H₂₃KO₂ [1][5]

Molecular Weight 238.41 g/mol [1][6]

Appearance

White to off-white or light-tan

powder, crystalline solid, or

paste.[1][4][7]

[1][4][7]

Solubility
Soluble in water and alcohol.

[1][8][9]
[1][8][9]

Critical Micelle Concentration

(CMC)
0.008 M (at 23 °C) [10]

Vapor Pressure 1.53E-10 mm Hg [7]

Synonyms

Potassium dodecanoate,

Dodecanoic acid, potassium

salt.[1][6]

[1][6]

Mechanism of Action and Key Functions
Potassium laurate's utility stems primarily from its properties as a surfactant, which allows it to

reduce surface tension and act as an emulsifier, cleansing agent, and foam booster.[1][11][12]

Surfactant and Emulsifying Action
In aqueous solutions, potassium laurate dissociates into potassium cations (K⁺) and laurate

anions (C₁₂H₂₃O₂⁻).[2] The laurate anions are amphiphilic. To minimize the energetically

unfavorable contact between their hydrophobic tails and water, they self-assemble into

supramolecular structures.[2]

At Interfaces: Laurate anions accumulate at the liquid-air or liquid-oil interface, orienting their

hydrophobic tails away from the water. This disrupts the cohesive energy of the water

molecules, reducing surface tension.[2]
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Micelle Formation: Above a specific concentration, the Critical Micelle Concentration (CMC),

these anions aggregate in the bulk solution to form micelles.[2][10] In these spherical

structures, the hydrophobic tails are sequestered in the core, while the hydrophilic

carboxylate heads form an outer shell, interacting with the surrounding water. This process is

fundamental to its ability to solubilize oils and fats.
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Reactants

Lauric Acid

1. Dissolve Lauric Acid
in Solvent

Potassium Hydroxide

2. Add KOH Solution
(Neutralization)

3. Heat Mixture
(e.g., 80-85°C, 4-6h)

4. Cool to Precipitate
Crude Product

5. Filter to Isolate
Crude Potassium Laurate

6. Purify by Recrystallization
from Ethanol

Pure Potassium Laurate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 10124-65-9: Potassium laurate | CymitQuimica [cymitquimica.com]

2. Potassium Laurate Research Reagent | RUO [benchchem.com]

3. nbinno.com [nbinno.com]

4. Buy Potassium laurate | 10124-65-9 [smolecule.com]

5. Potassium Laurate Supplier | 10124-65-9 | Your Reliable Distributor Silver Fern
[silverfernchemical.com]

6. Lauric acid, potassium salt | C12H23KO2 | CID 23675775 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Potassium laurate - Hazardous Agents | Haz-Map [haz-map.com]

8. POTASSIUM LAURATE | 10124-65-9 [chemicalbook.com]

9. potassium laurate, 10124-65-9 [thegoodscentscompany.com]

10. pubs.acs.org [pubs.acs.org]

11. cosmileeurope.eu [cosmileeurope.eu]

12. paulaschoice-eu.com [paulaschoice-eu.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Potassium Laurate
(CAS 10124-65-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158881#potassium-laurate-cas-number-10124-65-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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